Cas no 5943-17-9 (Phosphonic acid,heptamethylenedi-, tetraethyl ester (7CI,8CI))

• Product Name: Phosphonic acid,heptamethylenedi-, tetraethyl ester (7CI,8CI)
• CAS No: 5943-17-9
• MF: C₁₅H₃₄O₆P₂
• MW: 372.374387264252
• CID: 382150
• PubChem ID: 77078417
• Update Time: 2025-09-28

Phosphonic acid,heptamethylenedi-, tetraethyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,heptamethylenedi-, tetraethyl ester (7CI,8CI)
• Methyl 2-{[(2-methoxybenzoyl)(propyl)amino]methyl}-1,3-oxazole-4- carboxylate
• tetraethyl heptane-1,7-diylbis(phosphonate)
• HY-140323
• AKOS040742715
• C70852
• C15H34O6P2
• 5943-17-9
• Tetraethyl heptane-1
• 1,7-bis(diethoxyphosphoryl)heptane
• CS-0115759
• TETRAETHYLHEPTANE-1,7-DIYLBIS(PHOSPHONATE)
• BP-21693
• DA-68067

• Inchi： 1S/C15H34O6P2/c1-5-18-22(16,19-6-2)14-12-10-9-11-13-15-23(17,20-7-3)21-8-4/h5-15H2,1-4H3
• InChI Key： CYRFVVLQCVAMPM-UHFFFAOYSA-N
• SMILES： P(CCCCCCCP(=O)(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 332.1373
• Monoisotopic Mass: 372.18306280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 16
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 81.87

Additional information on Phosphonic acid,heptamethylenedi-, tetraethyl ester (7CI,8CI)

Phosphonic Acid, Heptamethylenedi-, Tetraethyl Ester (CAS No 5943-17-9)

Phosphonic Acid, Heptamethylenedi-, Tetraethyl Ester, also known by its CAS number 5943-17-9, is a versatile compound with significant applications in various industries. This compound is a derivative of phosphonic acid, which is widely recognized for its unique chemical properties and stability. The heptamethylene diester structure of this compound contributes to its ability to form strong bonds with metal ions, making it an essential component in numerous chemical processes.

The phosphonic acid group in this compound is a key feature that enables its participation in various chemical reactions. Phosphonic acids are known for their ability to act as chelating agents, which means they can bind to metal ions and form stable complexes. This property is particularly valuable in applications such as water treatment, where the removal of heavy metals is critical. Recent studies have highlighted the effectiveness of phosphonic acid derivatives in removing contaminants from industrial wastewater, making them indispensable in environmental protection efforts.

The tetraethyl ester part of the molecule adds to its versatility by enhancing its solubility in organic solvents. This makes it easier to handle and process in industrial settings. The heptamethylene chain further contributes to the compound's flexibility and reactivity, allowing it to participate in a wide range of chemical transformations. For instance, it can be used as a precursor in the synthesis of more complex phosphonate compounds, which have applications in materials science and catalysis.

One of the most notable applications of Phosphonic Acid, Heptamethylenedi-, Tetraethyl Ester is in the field of catalysis. It serves as a ligand in homogeneous catalyst systems, facilitating various organic transformations with high efficiency and selectivity. Recent advancements in catalytic processes have underscored the importance of this compound in accelerating reactions while minimizing byproducts. Its role in asymmetric catalysis has been particularly significant, enabling the synthesis of enantioselective compounds that are crucial in pharmaceuticals and agrochemicals.

In addition to its catalytic applications, this compound has found utility in the production of phosphonate polymers. These polymers exhibit excellent thermal stability and resistance to degradation, making them ideal for use in high-performance materials such as adhesives and coatings. The incorporation of Phosphonic Acid, Heptamethylenedi-, Tetraethyl Ester into polymer formulations enhances their mechanical properties and durability under harsh conditions.

Recent research has also explored the potential of this compound in biomedical applications. Its ability to chelate metal ions has led to investigations into its use as a contrast agent in magnetic resonance imaging (MRI). Additionally, studies are underway to assess its role as a drug delivery vehicle due to its biocompatibility and controlled release properties.

The synthesis of Phosphonic Acid, Heptamethylenedi-, Tetraethyl Ester involves a multi-step process that typically begins with the reaction of phosphorus trichloride with an appropriate diol followed by esterification with ethanol. This process ensures high purity and consistency in the final product, which is critical for its performance in demanding applications.

In conclusion, Phosphonic Acid, Heptamethylenedi-, Tetraethyl Ester (CAS No 5943-17-9) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties make it an invaluable tool in catalysis, polymer production, environmental protection, and biomedical research. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.